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Introduction

Trans-feruloyl-CoA is a critical activated intermediate in the biosynthesis of numerous plant
secondary metabolites, most notably monolignols, the building blocks of lignin.[1][2] The
formation of this thioester from ferulic acid is a key control point that channels carbon from the
general phenylpropanoid pathway into various downstream branches. The enzyme responsible
for this conversion is 4-coumarate:CoA ligase (4CL) or, more specifically, feruloyl-CoA
synthetase (FCS), which belongs to the family of acid-thiol ligases (EC 6.2.1.34).[3][4] These
enzymes catalyze the ATP-dependent ligation of a coenzyme A (CoA) molecule to a carboxyl
group.[5] Given the central role of lignin in biomass recalcitrance and the importance of ferulate
derivatives in pharmaceuticals and flavorings, understanding the diversity and performance of
these enzymes across different species is of significant interest for metabolic engineering and
synthetic biology applications.[6][7][8] This guide provides a comparative analysis of genes
encoding these enzymes, supported by quantitative data and detailed experimental protocols.

Quantitative Data Presentation: A Comparative Look
at Enzyme Performance

The kinetic properties of feruloyl-CoA synthetase (FCS) and related 4-coumarate:CoA ligases
(4CLs) have been characterized in various organisms, revealing significant diversity in
substrate affinity, catalytic efficiency, and optimal reaction conditions. Below is a summary of
these parameters from prokaryotic and eukaryotic species.
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Note: Enzyme activities and kinetic parameters are highly dependent on assay conditions.
Direct comparison should be made with caution. A"U" (Unit) is typically defined as the amount
of enzyme that catalyzes the formation of 1 pmol of product per minute.

Visualizing the Biological Context

Understanding the role of these enzymes requires visualizing their position within the broader
metabolic network and the experimental workflows used to characterize them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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